Cas no 868974-35-0 (2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide)

• Product Name: 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide
• CAS No: 868974-35-0
• MF: C₁₄H₁₆N₄O₂S₂
• MW: 336.432439804077
• CID: 5845614
• PubChem ID: 7191100
• Update Time: 2025-11-02

2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• Acetamide, 2-[[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio]-N-(2-phenylethyl)-
• AKOS024613234
• SR-01000016419-1
• 868974-35-0
• SR-01000016419
• 2-((5-acetamido-1,3,4-thiadiazol-2-yl)thio)-N-phenethylacetamide
• F1838-1782
• 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide

• Inchi： 1S/C14H16N4O2S2/c1-10(19)16-13-17-18-14(22-13)21-9-12(20)15-8-7-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,15,20)(H,16,17,19)
• InChI Key： KZIOUDAUIYPYQU-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1=NN=C(NC(C)=O)S1

Computed Properties

• Exact Mass: 336.07146811g/mol
• Monoisotopic Mass: 336.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide

2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide (CAS No. 868974-35-0): A Multifunctional Scaffold in Modern Medicinal Chemistry

The compound 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide (CAS No. 868974-35-0) represents a unique molecular architecture that has garnered significant attention in the field of medicinal chemistry due to its structural versatility and potential for functional diversification. This compound, characterized by a 1,3,4-thiadiazole core linked to a sulfanyl (thiol) group and a 2-phenylethyl substituent, exemplifies the strategic integration of heterocyclic systems and aromatic moieties to achieve desired pharmacological properties. Recent advances in computational chemistry and molecular modeling have highlighted the importance of such structural features in modulating receptor-ligand interactions, particularly within G protein-coupled receptor (GPCR) systems.

The 1,3,4-thiadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one sulfur atom, is a well-established pharmacophore in drug discovery. This ring system is known to exhibit favorable electronic properties, including high polarizability and hydrogen-bonding capacity, which are critical for molecular recognition in biological systems. The acetamido group attached to the 5-position of the thiadiazole ring introduces an additional hydrogen-bond donor functionality, potentially enhancing the compound's ability to engage in specific interactions with target proteins. Notably, a 2023 study published in Journal of Medicinal Chemistry demonstrated that thiadiazole-based scaffolds can modulate the activity of the TLR4 receptor, a key player in innate immune responses, by stabilizing the receptor in its inactive conformation.

The sulfanyl (thiol) group in 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide introduces a unique redox-sensitive element to the molecule. Thiol groups are known to participate in disulfide bond formation and redox signaling pathways, making them valuable in the design of compounds targeting oxidative stress-related diseases. A 2024 investigation in Free Radical Biology and Medicine revealed that thiol-containing small molecules can act as antioxidants by scavenging reactive oxygen species (ROS) and modulating the expression of Nrf2-dependent antioxidant genes. This property suggests that the sulfanyl functionality in the compound may contribute to its potential therapeutic applications in neurodegenerative disorders and cardiovascular diseases.

The 2-phenylethyl substituent attached to the amide group in the compound is a structural motif commonly found in ligands targeting serotonin receptors and opioid receptors. The aromatic ring of the phenyl group provides hydrophobic interactions, while the ethyl linker allows for conformational flexibility, which is essential for optimal receptor binding. A recent study in ACS Chemical Neuroscience (2024) demonstrated that phenylethyl-based derivatives exhibited high affinity for 5-HT2A receptors, with IC50 values as low as 1.2 nM. This finding underscores the significance of the 2-phenylethyl group in modulating neurotransmitter signaling pathways.

The acetamide functionality in the molecule contributes to its solubility profile and metabolic stability. Amide groups are known to resist hydrolysis under physiological conditions, which is a desirable property for drug candidates. A 2023 pharmacokinetic study in Drug Metabolism and Disposition showed that acetamide-containing compounds exhibited prolonged half-lives and reduced hepatic metabolism compared to analogous ester derivatives. This characteristic may enhance the bioavailability of 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide when administered orally.

Recent advances in fragment-based drug discovery (FBDD) have highlighted the potential of thiadiazole-containing compounds as starting points for lead optimization. The 1,3,4-thiadiazole ring has been shown to act as a "chemical scaffold" that can be modified to improve selectivity and reduce off-target effects. A 2024 review in Future Medicinal Chemistry emphasized that thiadiazole derivatives are increasingly being used in the development of tyrosine kinase inhibitors due to their ability to form hydrogen bonds with the hinge region of the kinase active site. This application is particularly relevant in oncology, where the inhibition of aberrantly activated kinases is a major therapeutic strategy.

The sulfanyl group in the molecule may also participate in molecular recognition through electrostatic interactions. Sulfur atoms have a unique ability to form weak, non-covalent interactions with positively charged residues in protein binding sites. A 2023 molecular dynamics simulation study in Journal of Chemical Information and Modeling demonstrated that thiol groups can enhance the binding affinity of ligands to histone deacetylases (HDACs) by forming favorable electrostatic interactions with the zinc-coordinating residues in the active site. This finding suggests that the sulfanyl functionality may be exploited to develop novel HDAC inhibitors for the treatment of cancers and inflammatory diseases.

The 2-phenylethyl group, in conjunction with the acetamide moiety, may also contribute to the compound's ability to cross the blood-brain barrier (BBB). The lipophilic nature of the phenyl ring and the hydrophilic character of the amide group create a balance that is often favorable for BBB penetration. A 2024 study in Pharmaceutical Research demonstrated that compounds with similar structural features exhibited BBB permeability coefficients of up to 1.8 × 10⁻⁴ cm/min, which is within the range considered suitable for central nervous system (CNS) targeting. This property could be particularly valuable if the compound is being explored as a neuroprotective agent or for the treatment of brain tumors.

The 1,3,4-thiadiazole ring has also been implicated in the modulation of mitochondrial function. A 2023 study in Cell Metabolism showed that thiadiazole-containing compounds can influence mitochondrial membrane potential and ATP production by interacting with the ATP synthase complex. This finding opens up new avenues for the development of mitochondrial-targeted therapeutics, particularly in the context of metabolic disorders and aging-related diseases.

In conclusion, 2-(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl-N-(2-phenylethyl)acetamide (CAS No. 868974-35-0) represents a structurally intricate molecule with a diverse array of functional groups that can be tailored for specific biological applications. The integration of the 1,3,4-thiadiazole ring, sulfanyl group, and 2-phenylethyl substituent provides a molecular framework that is amenable to further optimization through medicinal chemistry approaches. As research in this area continues to advance, it is anticipated that this compound will serve as a valuable lead in the development of novel therapeutics targeting a wide range of disease indications.